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Compound of Interest

Compound Name: Allyl phenyl sulfide

Cat. No.: B1266259

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for (Allylthio)benzene (also known as Allyl phenyl sulfide). The information is

intended to equip laboratory personnel with the knowledge necessary to handle this chemical
safely.

Chemical and Physical Properties

(Allylthio)benzene is a colorless to pale yellow liquid with a pungent odor. It is important to be
aware of its physical and chemical properties to handle it safely.[1]
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Property Value Reference
CAS Number 5296-64-0 [21[3][41[5]116]
Molecular Formula CoH10S [5]1[6]
Molecular Weight 150.24 g/mol [6]

Boiling Point 223-225°C [1]

Melting Point -48t0 -46.5 °C [4]

Density 1.024 g/mL at 20 °C [1]

Flash Point >08 °C [1]
Solubility Insoluble in water. [7]
Appearance Colorless to pale yellow liquid. [1]

Odor Pungent, unpleasant. [11[7]
Sensitivity Air sensitive. [41[5]

Hazard Identification and GHS Classification

(Allylthio)benzene is classified as harmful and requires careful handling.[2][7]

GHS Classification:

o Acute Oral Toxicity: Category 4[2]

o Acute Dermal Toxicity: Category 4[2]

e Acute Inhalation Toxicity: Category 4[2]

Signal Word: Warning[2][7]

Hazard Statements:

e H302: Harmful if swallowed.[8]
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e H312: Harmful in contact with skin.[8]

e H332: Harmful if inhaled.[8]

Toxicological Information

While a specific oral LD50 value for (Allylthio)benzene in rats was not found in the reviewed
literature, data for structurally related compounds are provided below for context. The
toxicological properties of (Allylthio)benzene itself have not been fully investigated.[5]

Compound Oral LD50 (Rat) Oral LD50 (Mouse)
Allylbenzene 5540 mg/kg 2900 mg/kg
Benzene 930 mg/kg

Potential Signaling Pathways in Metabolism and Toxicity

Based on the metabolism of its structural components, benzene and allyl sulfides, the following
pathways are potentially involved in the biotransformation and toxicity of (Allylthio)benzene.

Metabolism: (Allylthio)benzene is likely metabolized in the liver. The benzene ring can be
oxidized by cytochrome P450 enzymes to form reactive intermediates. These intermediates
can then be detoxified by conjugation with glutathione.

Potential Metabolic Pathway of (Allylthio)benzene

Phase | Metabolism Phase Il Detoxification

Cytochrome P450

(e.g.,, CYP2E1) | Glutathione S-transferase (GST)
P>

Glutathione Conjugate P~ Excretion

(Allylthio)benzene Reactive Epoxide Intermediate |-
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Potential Metabolic Pathway

Oxidative Stress Response: Allyl sulfides have been shown to induce the Nrf2-mediated
antioxidant response. This pathway may be activated by (Allylthio)benzene or its metabolites to
protect cells from oxidative damage.

Potential Nrf2-Mediated Antioxidant Response
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Potential Nrf2 Antioxidant Response

Experimental Protocols

The following are generalized experimental protocols for assessing the acute toxicity of
chemicals like (Allylthio)benzene, based on OECD guidelines.

Acute Oral Toxicity (LD50) - OECD Guideline 423

This test provides an estimate of the median lethal dose (LD50) of a substance when

administered orally.
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Workflow for Acute Oral Toxicity (OECD 423)
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'
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'
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'

Data Analysis and
LD50 Estimation

Click to download full resolution via product page

Acute Oral Toxicity Workflow

Methodology:

¢ Animal Selection: Healthy, young adult rats of a single sex are typically used.

e Dosing: A single dose of (Allylthio)benzene is administered by oral gavage. The test
proceeds sequentially with a few animals at a time.
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» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

» Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

» Data Analysis: The number of mortalities at different dose levels is used to estimate the
LD50.

Acute Dermal Irritation - OECD Guideline 404

This test assesses the potential of a substance to cause reversible inflammatory changes to
the skin.
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Methodology:

Animal Selection
(e.g., Albino Rabbit)

'

Preparation of Test Site
(Clipping of fur)

'

Application of Substance
(0.5mLor0.59)

'

Occlusive/Semi-occlusive
Dressing (4 hours)

'

Removal of Dressing
and Substance

'

Observation and Scoring
(1, 24, 48, 72 hours)

'
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Dermal Irritation Test Workflow

Workflow for Dermal Irritation Test (OECD 404)
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e Animal Selection: Healthy, young adult albino rabbits are used.
o Test Site Preparation: An area of skin on the back of the rabbit is clipped free of fur.

o Application: 0.5 mL of (Allylthio)benzene is applied to the test site and covered with a gauze
patch and a semi-occlusive dressing.

o Exposure: The dressing remains in place for 4 hours.

o Observation: After removal of the patch, the skin is examined for erythema (redness) and
edema (swelling) at 1, 24, 48, and 72 hours. The reactions are scored.

Acute Eye Irritation - OECD Guideline 405

This test evaluates the potential of a substance to cause damage to the eye.
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Workflow for Eye Irritation Test (OECD 405)

Animal Selection
(e.g., Albino Rabbit)

Pre-test Eye Examination
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(0.1 mL into one eye)

Observation and Scoring
(1, 24, 48, 72 hours)

Evaluation of Corneal,
Iris, and Conjunctival Effects
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Eye Irritation Test Workflow

Methodology:

¢ Animal Selection: Healthy, young adult albino rabbits are used.

o Application: A single dose of 0.1 mL of (Allylthio)benzene is instilled into the conjunctival sac
of one eye. The other eye serves as a control.
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» Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. The effects are scored.

» Evaluation: The severity and reversibility of the ocular lesions are assessed.

Safe Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][9]

Avoid breathing vapors or mist.[2]

Avoid contact with skin, eyes, and clothing.[2][7]

Use non-sparking tools and take precautionary measures against static discharge.[10]

Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][4][7][9]
o Keep away from heat, sparks, open flames, and other ignition sources.[10]

» Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn when handling (Allylthio)benzene.
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Recommended Personal Protective Equipment (PPE)

PPE for (Allylthio)benzene

Skin and Body Protection Respiratory Protection
(Lab coat, flame retardant antistatic (Use in a fume hood; respirator may be
protective clothing) required for spills or poor ventilation)

Hand Protection
(Compatible chemical-resistant gloves)

Eye/Face Protection
(Safety glasses with side-shields or goggles)

Click to download full resolution via product page

Recommended Personal Protective Equipment

o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[2][7][9]
e Hand Protection: Wear compatible chemical-resistant gloves.[2][7][9]

» Skin and Body Protection: Wear a laboratory coat. For larger quantities or risk of splashing,
consider additional protective clothing.

» Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate or for spill cleanup, a respirator may be necessary.[9]

First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. Get medical attention if symptoms occur.

[21[7]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. If skin irritation persists, call a physician.[2][7]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes. Get medical attention.[7]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.[2][10]

Firefighting Measures

o Suitable Extinguishing Media: Use extinguishing measures that are appropriate to local
circumstances and the surrounding environment, such as dry chemical, carbon dioxide
(CO2), water spray, or alcohol-resistant foam.[11][12]

e Specific Hazards: Vapors may form explosive mixtures with air. Thermal decomposition can
lead to the release of irritating gases and vapors.[7]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2]

Accidental Release Measures

Follow these procedures for cleaning up spills of (Allylthio)benzene.
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Spill Cleanup Procedure

Ensure Adequate Ventilation
and Remove Ignition Sources

'

Wear Appropriate PPE

'

Contain Spill
(Use inert absorbent material)

'

Absorb Spilled Material

'

Collect into a suitable
container for disposal

'

Clean the spill area

'

Dispose of waste
according to regulations
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Spill Cleanup Workflow
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» Personal Precautions: Ensure adequate ventilation.[2][7] Remove all sources of ignition.[10]
[13] Wear appropriate personal protective equipment.[2][7]

» Environmental Precautions: Prevent product from entering drains.[7]

e Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and
collect it into a suitable container for disposal.[2][7][10][14]

Disposal Considerations

Dispose of (Allylthio)benzene and contaminated materials in accordance with local, state, and
federal regulations. Do not allow the product to enter drains or waterways.[2][14]

This guide is intended to provide essential safety information. Always refer to the specific
Safety Data Sheet (SDS) for (Allylthio)benzene before use and consult with your institution's
environmental health and safety department for any questions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 16/16 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC102890250&productDescription=ALLYLBENZENE%2C98%25+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/ENEA0040_ALLYLBENZENE_GHS-US_English-US.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1028AppB
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1028AppB
https://nmu-mi.safecollegessds.com/document/repo/80e0022d-4d10-4996-bc73-176ba7668951
https://ehs.umich.edu/wp-content/uploads/2016/02/Benzene.docx
https://www.benchchem.com/product/b1266259#safety-and-handling-precautions-for-allylthio-benzene
https://www.benchchem.com/product/b1266259#safety-and-handling-precautions-for-allylthio-benzene
https://www.benchchem.com/product/b1266259#safety-and-handling-precautions-for-allylthio-benzene
https://www.benchchem.com/product/b1266259#safety-and-handling-precautions-for-allylthio-benzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266259?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

